Cas no 6570-87-2 (3,4-dimethylpentan-1-ol)

• Product Name: 3,4-dimethylpentan-1-ol
• CAS No: 6570-87-2
• MF: C₇H₁₆O
• MW: 116.201342582703
• CID: 508229
• PubChem ID: 110906
• Update Time: 2025-04-19

3,4-dimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,3,4-dimethyl-
• 3,4-DIMETHYL-1-PENTANOL
• 3,4-dimethylpentan-1-ol
• 1-Pentanol,3,4-dimethyl
• 3,4-Dimethyl-pentan-1-ol
• 6570-87-2
• AKOS006278012
• EN300-1625222
• 1-Pentanol, 3,4-dimethyl-
• SVJNECJVNWTYQG-UHFFFAOYSA-N
• DTXSID50984245
• Pentanol, 3,4-dimethyl
• SCHEMBL450651
• FT-0614358
• E84836

• Inchi： 1S/C7H16O/c1-6(2)7(3)4-5-8/h6-8H,4-5H2,1-3H3
• InChI Key： SVJNECJVNWTYQG-UHFFFAOYSA-N
• SMILES： OCCC(C)C(C)C

Computed Properties

• Exact Mass: 116.12000
• Monoisotopic Mass: 116.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2

Experimental Properties

• Density: 0.8270
• Melting Point: -30.45°C (estimate)
• Boiling Point: 164.85°C
• Flash Point: 51.6°C
• Refractive Index: 1.4260
• PSA: 20.23000
• LogP: 1.66090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols